Cas no 2229570-73-2 (4-amino-1-(1-methylpiperidin-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-(1-methylpiperidin-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 2229570-73-2
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 5847606
• PubChem ID: 165791935
• Update Time: 2025-10-20

4-amino-1-(1-methylpiperidin-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(1-methylpiperidin-2-yl)cyclohexane-1-carboxylic acid
• 2229570-73-2
• EN300-1784017

• Inchi： 1S/C13H24N2O2/c1-15-9-3-2-4-11(15)13(12(16)17)7-5-10(14)6-8-13/h10-11H,2-9,14H2,1H3,(H,16,17)
• InChI Key： GXXOIKZYYWEVEV-UHFFFAOYSA-N
• SMILES： OC(C1(CCC(CC1)N)C1CCCCN1C)=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 66.6Ų

Additional information on 4-amino-1-(1-methylpiperidin-2-yl)cyclohexane-1-carboxylic acid

Comprehensive Overview of 4-amino-1-(1-methylpiperidin-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2229570-73-2)

The compound 4-amino-1-(1-methylpiperidin-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2229570-73-2) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its cyclohexane backbone and piperidine moiety, this compound exhibits potential applications in the development of novel therapeutics. Researchers are particularly interested in its amino acid derivative properties, which may contribute to its bioavailability and interaction with biological targets.

In recent years, the demand for custom synthesis and high-purity compounds like 4-amino-1-(1-methylpiperidin-2-yl)cyclohexane-1-carboxylic acid has surged, driven by advancements in pharmaceutical research and preclinical studies. This compound's structural complexity and chirality make it a valuable candidate for exploring structure-activity relationships (SAR) in drug design. Its carboxylic acid and amino functional groups further enhance its versatility in chemical modifications.

One of the most frequently searched topics related to this compound is its potential role in central nervous system (CNS) drug development. Given the presence of the piperidine ring, a common motif in CNS-active molecules, researchers are investigating whether 4-amino-1-(1-methylpiperidin-2-yl)cyclohexane-1-carboxylic acid could modulate neurotransmitter systems. Additionally, its cyclohexane scaffold may contribute to improved blood-brain barrier (BBB) penetration, a critical factor in CNS drug efficacy.

Another area of interest is the compound's potential application in peptide mimetics and small molecule therapeutics. The integration of amino acid derivatives into drug design has become a hotspot in precision medicine, with many scientists exploring how 4-amino-1-(1-methylpiperidin-2-yl)cyclohexane-1-carboxylic acid could mimic natural peptides while offering enhanced stability and bioavailability. This aligns with the growing trend of computational chemistry and AI-driven drug discovery, where such compounds are screened for their binding affinities to target proteins.

The synthesis and characterization of 4-amino-1-(1-methylpiperidin-2-yl)cyclohexane-1-carboxylic acid also present intriguing challenges for organic chemists. Its stereochemistry and functional group compatibility require meticulous optimization to achieve high yields and purity. Recent publications have highlighted innovative catalytic methods and green chemistry approaches to streamline its production, addressing the increasing demand for sustainable synthesis in the pharmaceutical industry.

From a commercial perspective, 4-amino-1-(1-methylpiperidin-2-yl)cyclohexane-1-carboxylic acid is often sought after by contract research organizations (CROs) and biotech startups focusing on niche therapeutic areas. Its CAS No. 2229570-73-2 serves as a unique identifier in global chemical databases, facilitating procurement and regulatory compliance. As the industry shifts toward personalized medicine, the demand for such specialized compounds is expected to rise.

In summary, 4-amino-1-(1-methylpiperidin-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2229570-73-2) represents a fascinating intersection of medicinal chemistry, drug discovery, and synthetic innovation. Its potential applications in CNS therapeutics, peptide mimetics, and small molecule drugs make it a compound of enduring interest to researchers and industry professionals alike. As scientific advancements continue to unfold, this molecule may play a pivotal role in addressing unmet medical needs and shaping the future of pharmaceutical development.